4,5-dichloro-1-(3,4-dichlorobenzyl)-1H-imidazole
Overview
Description
4,5-dichloro-1-(3,4-dichlorobenzyl)-1H-imidazole, also known as DCBI, is a chemical compound that has been widely used in scientific research due to its unique properties. This compound belongs to the imidazole family of compounds, which are known for their diverse range of applications in various fields of science.
Mechanism Of Action
The mechanism of action of 4,5-dichloro-1-(3,4-dichlorobenzyl)-1H-imidazole involves its ability to bind to the ATP-binding site of CK2, thereby inhibiting its activity. This leads to the disruption of various cellular processes that are regulated by CK2, such as cell proliferation and apoptosis.
Biochemical and Physiological Effects:
4,5-dichloro-1-(3,4-dichlorobenzyl)-1H-imidazole has been shown to have various biochemical and physiological effects in vitro and in vivo. It has been shown to induce apoptosis in cancer cells by inhibiting CK2 activity. 4,5-dichloro-1-(3,4-dichlorobenzyl)-1H-imidazole has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.
Advantages And Limitations For Lab Experiments
One of the major advantages of using 4,5-dichloro-1-(3,4-dichlorobenzyl)-1H-imidazole in lab experiments is its ability to selectively inhibit CK2 activity, making it a valuable tool for studying the role of CK2 in various cellular processes. However, one of the limitations of using 4,5-dichloro-1-(3,4-dichlorobenzyl)-1H-imidazole is its low solubility in aqueous solutions, which can limit its use in certain experiments.
Future Directions
There are several future directions for the use of 4,5-dichloro-1-(3,4-dichlorobenzyl)-1H-imidazole in scientific research. One potential direction is the development of more potent and selective CK2 inhibitors based on the structure of 4,5-dichloro-1-(3,4-dichlorobenzyl)-1H-imidazole. Another potential direction is the use of 4,5-dichloro-1-(3,4-dichlorobenzyl)-1H-imidazole in combination with other drugs to enhance its anti-cancer and anti-inflammatory effects. Additionally, 4,5-dichloro-1-(3,4-dichlorobenzyl)-1H-imidazole could be used in the development of new therapies for various diseases that are regulated by CK2 activity.
In conclusion, 4,5-dichloro-1-(3,4-dichlorobenzyl)-1H-imidazole is a valuable tool for studying the role of CK2 in various cellular processes. Its unique properties make it a valuable compound for scientific research, and its potential for future applications is promising.
Scientific Research Applications
4,5-dichloro-1-(3,4-dichlorobenzyl)-1H-imidazole has been extensively used in scientific research due to its unique properties. It has been used as a potent inhibitor of protein kinase CK2, which is involved in various cellular processes such as cell proliferation, differentiation, and apoptosis. 4,5-dichloro-1-(3,4-dichlorobenzyl)-1H-imidazole has been shown to inhibit CK2 activity in vitro and in vivo, making it a valuable tool for studying the role of CK2 in cellular processes.
properties
IUPAC Name |
4,5-dichloro-1-[(3,4-dichlorophenyl)methyl]imidazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6Cl4N2/c11-7-2-1-6(3-8(7)12)4-16-5-15-9(13)10(16)14/h1-3,5H,4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JGBKMILMRQFPHE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1CN2C=NC(=C2Cl)Cl)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6Cl4N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50353093 |
Source
|
| Record name | 4,5-dichloro-1-(3,4-dichlorobenzyl)-1H-imidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50353093 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
296.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,5-dichloro-1-(3,4-dichlorobenzyl)-1H-imidazole | |
CAS RN |
326901-28-4 |
Source
|
| Record name | 4,5-dichloro-1-(3,4-dichlorobenzyl)-1H-imidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50353093 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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